Cas no 1187166-49-9 (3-(2-Iodobenzoyl)-4-methylpyridine)

• Product Name: 3-(2-Iodobenzoyl)-4-methylpyridine
• CAS No: 1187166-49-9
• MF: C₁₃H₁₀INO
• MW: 323.129075527191
• CID: 4684540
• Update Time: 2025-06-12

3-(2-Iodobenzoyl)-4-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-(2-Iodobenzoyl)-4-methylpyridine
• (2-Iodophenyl)(4-methylpyridin-3-yl)methanone
• 3-(2-Iodoobenzoyl)-4-methylpyridine

• Inchi： 1S/C13H10INO/c1-9-6-7-15-8-11(9)13(16)10-4-2-3-5-12(10)14/h2-8H,1H3
• InChI Key： AYKCTNQUWQYHSK-UHFFFAOYSA-N
• SMILES： IC1C=CC=CC=1C(C1C=NC=CC=1C)=O

Computed Properties

• Exact Mass: 322.981
• Monoisotopic Mass: 322.981
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3-(2-Iodobenzoyl)-4-methylpyridine

Introduction to 3-(2-Iodobenzoyl)-4-methylpyridine (CAS No. 1187166-49-9)

3-(2-Iodobenzoyl)-4-methylpyridine, identified by the chemical identifier CAS No. 1187166-49-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of pyridine derivatives, characterized by its unique structural motif that combines a benzoyl group with an iodine substituent at the 2-position of the benzene ring, alongside a methyl group at the 4-position of the pyridine ring. Such structural features make it a versatile intermediate in synthetic chemistry, particularly in the development of biologically active molecules.

The significance of 3-(2-Iodobenzoyl)-4-methylpyridine lies in its potential applications as a building block for more complex pharmacophores. The presence of the iodine atom at the 2-position of the benzoyl group enhances its reactivity, making it amenable to various cross-coupling reactions such as Suzuki-Miyaura, Stille, and Buchwald-Hartwig couplings. These reactions are pivotal in constructing carbon-carbon bonds, which are essential for creating intricate molecular architectures in drug design.

In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting various diseases, including cancer, infectious diseases, and neurological disorders. The structural features of 3-(2-Iodobenzoyl)-4-methylpyridine make it an attractive candidate for designing small-molecule inhibitors that can modulate biological pathways relevant to these conditions. For instance, its pyridine core is a common scaffold in many bioactive molecules, while the iodobenzoyl moiety provides a handle for further functionalization.

One of the most compelling aspects of 3-(2-Iodobenzoyl)-4-methylpyridine is its utility in medicinal chemistry as a precursor for synthesizing kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. By leveraging the reactivity of the iodine atom, researchers can introduce this compound into libraries of compounds that are screened for kinase inhibition. Several studies have demonstrated the efficacy of iodobenzoyl-containing derivatives in disrupting aberrant signaling cascades in cancer cells.

Moreover, the methyl group at the 4-position of the pyridine ring introduces steric and electronic modifications that can fine-tune the pharmacokinetic properties of derived compounds. This positional flexibility allows chemists to explore different substituent patterns, optimizing solubility, metabolic stability, and target engagement. The combination of these features makes 3-(2-Iodobenzoyl)-4-methylpyridine a valuable asset in drug discovery campaigns.

The compound's role extends beyond kinase inhibition; it has also been explored in the development of antimicrobial agents. The iodobenzoyl group can be incorporated into molecules designed to interact with bacterial enzymes or cell wall components, disrupting essential biological processes. Recent studies have highlighted its potential in generating novel antibiotics that combat resistant bacterial strains by targeting unique metabolic pathways.

From a synthetic chemistry perspective, 3-(2-Iodobenzoyl)-4-methylpyridine serves as a versatile intermediate for constructing more complex heterocyclic systems. Its reactivity allows for facile introduction into polycyclic frameworks, which are often required for achieving high binding affinity to biological targets. The ability to functionalize both the benzene ring and the pyridine core provides chemists with multiple points of modification, enabling the creation of structurally diverse libraries for screening purposes.

In conclusion, 3-(2-Iodobenzoyl)-4-methylpyridine (CAS No. 1187166-49-9) represents a significant advancement in pharmaceutical chemistry due to its unique structural properties and broad applicability in drug design. Its role as an intermediate in cross-coupling reactions and its potential as a precursor for kinase inhibitors and antimicrobial agents underscore its importance in modern medicinal research. As synthetic methodologies continue to evolve, compounds like 3-(2-Iodobenzoyl)-4-methylpyridine will undoubtedly remain at the forefront of efforts to develop innovative therapeutic solutions.